1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine

• CAS No.: 937597-20-1
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• IUPAC Name: (2-chloro-5-methoxy-4-propoxyphenyl)methanamine
• InChI: InChI=1S/C11H16ClNO2/c1-3-4-15-11-6-9(12)8(7-13)5-10(11)14-2/h5-6H,3-4,7,13H2,1-2H3
• InChI Key: CVDALRCIJHOLEO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)Cl)CN)OC

Description

1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine is an organic compound with a complex structure, characterized by the presence of chloro, methoxy, and propoxy groups attached to a phenyl ring, along with a methanamine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine typically involves multiple steps, starting from commercially available precursors. One common method involves the alkylation of 2-chloro-5-methoxyphenol with propyl bromide to introduce the propoxy group.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The chloro group can be reduced to a hydrogen atom.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or thiourea (NH₂CSNH₂).

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of the corresponding dechlorinated compound.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Chloro-5-methoxyphenyl)methanamine
• 1-(2-Chloro-4-methoxyphenyl)methanamine
• 1-(2-Chloro-5-propoxyphenyl)methanamine

Uniqueness

1-(2-Chloro-5-methoxy-4-propoxyphenyl)methanamine is unique due to the combination of chloro, methoxy, and propoxy groups on the phenyl ring, which can influence its chemical reactivity and biological activity. This unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and development .